Cas no 1194341-42-8 (4-amino-2-chloro-pyridine-3-carbonitrile)

4-Amino-2-chloro-pyridine-3-carbonitrile is a versatile heterocyclic compound featuring a pyridine core substituted with amino, chloro, and cyano functional groups. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients and fine chemicals. The presence of multiple reactive sites allows for selective modifications, enabling its use in cross-coupling reactions, nucleophilic substitutions, and cyclization processes. This compound exhibits high purity and stability under standard conditions, ensuring reliable performance in research and industrial applications. Its utility in medicinal chemistry is underscored by its role as a precursor for biologically active molecules, including potential therapeutic agents.

4-amino-2-chloro-pyridine-3-carbonitrile structure

1194341-42-8 structure

Product Name:4-amino-2-chloro-pyridine-3-carbonitrile

CAS No:1194341-42-8

MF:C₆H₄ClN₃

MW:153.569059371948

MDL:MFCD20492470

CID:4898899

PubChem ID:102590465

Update Time:2026-02-27

4-amino-2-chloro-pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 4-Amino-2-chloronicotinonitrile
- 3-Pyridinecarbonitrile, 4-amino-2-chloro-
- NC1=CC=NC(=C1C#N)Cl
- 2-Chloro-4-amino-3-pyridinecarbonitrile
- 4-amino-2-chloro-pyridine-3-carbonitrile
- 1194341-42-8
- E81932
- PS-16105
- CS-0148314
- DB-099749
- SCHEMBL17212756
- 4-amino-2-chloropyridine-3-carbonitrile
- MDL： MFCD20492470
- Inchi： 1S/C6H4ClN3/c7-6-4(3-8)5(9)1-2-10-6/h1-2H,(H2,9,10)
- InChI Key： MZJLCNQOZCCEDD-UHFFFAOYSA-N
- SMILES： ClC1C(C#N)=C(C=CN=1)N

Computed Properties

Exact Mass: 153.009
Monoisotopic Mass: 153.009
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 162
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 62.7

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